Cas no 68887-65-0 (5-(1H-imidazol-1-yl)pentanoic acid)

• Product Name: 5-(1H-imidazol-1-yl)pentanoic acid
• CAS No: 68887-65-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1116103
• PubChem ID: 12803313
• Update Time: 2025-10-10

5-(1H-imidazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-pentanoic acid
• 5-imidazol-1-ylpentanoic acid
• 5-IMIDAZOL-1-YL-PENTANOIC ACID
• 5-(1H-imidazol-1-yl)pentanoic acid

• Inchi： 1S/C8H12N2O2/c11-8(12)3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5H2,(H,11,12)
• InChI Key： YTRRZWTXQVETAL-UHFFFAOYSA-N
• SMILES： OC(CCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 168.08996

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(1H-imidazol-1-yl)pentanoic acid

Recent Advances in the Study of 5-(1H-imidazol-1-yl)pentanoic acid (CAS: 68887-65-0) in Chemical Biology and Pharmaceutical Research

5-(1H-imidazol-1-yl)pentanoic acid (CAS: 68887-65-0) is a bioactive compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by an imidazole ring linked to a pentanoic acid chain, serves as a crucial intermediate in the synthesis of various pharmacologically active compounds. Recent studies have explored its role in enzyme inhibition, receptor modulation, and as a building block for novel drug candidates. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in therapeutic development and mechanistic studies.

One of the most notable advancements in the study of 5-(1H-imidazol-1-yl)pentanoic acid is its application in the design of histone deacetylase (HDAC) inhibitors. HDACs are enzymes involved in epigenetic regulation, and their dysregulation is associated with cancer, neurodegenerative diseases, and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(1H-imidazol-1-yl)pentanoic acid exhibit potent HDAC inhibitory activity, with improved selectivity for specific HDAC isoforms. These findings suggest that this compound could serve as a scaffold for developing next-generation epigenetic therapies.

In addition to its role in epigenetics, 5-(1H-imidazol-1-yl)pentanoic acid has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways. These results underscore the potential of 5-(1H-imidazol-1-yl)pentanoic acid as a lead compound for developing new antibiotics in an era of increasing antimicrobial resistance.

The compound's utility extends to drug delivery systems as well. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. A 2022 study in Bioconjugate Chemistry highlighted the advantages of 5-(1H-imidazol-1-yl)pentanoic acid in this context, noting its optimal length for maintaining ADC stability while allowing efficient payload release upon target binding. This application could significantly improve the therapeutic index of cancer treatments.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce 5-(1H-imidazol-1-yl)pentanoic acid and its derivatives. A 2023 publication in Organic Process Research & Development described a novel catalytic method that significantly improves yield and reduces byproduct formation compared to traditional approaches. This advancement is particularly important for scaling up production to meet the growing demand for this compound in pharmaceutical development.

Looking ahead, researchers are exploring the potential of 5-(1H-imidazol-1-yl)pentanoic acid in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary studies suggest that the imidazole moiety can be strategically modified to create proteolysis-targeting chimeras (PROTACs) or to form reversible covalent bonds with target proteins. These applications could open new avenues for drug discovery, particularly for challenging targets that have proven difficult to address with conventional approaches.

In conclusion, 5-(1H-imidazol-1-yl)pentanoic acid (CAS: 68887-65-0) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its applications in epigenetic modulation, antimicrobial therapy, drug delivery, and synthetic chemistry. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies. Future investigations should focus on optimizing its pharmacological properties and exploring its potential in addressing unmet medical needs.